Cas no 2228416-90-6 (tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate)
tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate
- 2228416-90-6
- tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate
- EN300-1882699
-
- Inchi: 1S/C12H18N2O6S/c1-12(2,3)19-11(15)14-8-5-6-9(18-4)10(7-8)20-21(13,16)17/h5-7H,1-4H3,(H,14,15)(H2,13,16,17)
- InChI Key: VGYWLVVWYPZPLR-UHFFFAOYSA-N
- SMILES: S(N)(=O)(=O)OC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)OC
Computed Properties
- Exact Mass: 318.08855747g/mol
- Monoisotopic Mass: 318.08855747g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 125Ų
tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882699-0.05g |
tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate |
2228416-90-6 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1882699-0.1g |
tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate |
2228416-90-6 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1882699-0.25g |
tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate |
2228416-90-6 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1882699-0.5g |
tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate |
2228416-90-6 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1882699-1.0g |
tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate |
2228416-90-6 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1882699-2.5g |
tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate |
2228416-90-6 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1882699-5.0g |
tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate |
2228416-90-6 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1882699-10.0g |
tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate |
2228416-90-6 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1882699-1g |
tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate |
2228416-90-6 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1882699-5g |
tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate |
2228416-90-6 | 5g |
$3396.0 | 2023-09-18 |
tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate
tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate (CAS No. 2228416-90-6): A Comprehensive Overview
In the realm of organic chemistry and pharmaceutical research, tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate (CAS No. 2228416-90-6) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, plays a pivotal role in drug discovery and development. Its carbamate and sulfamoyloxy functional groups make it a versatile intermediate for synthesizing bioactive molecules, particularly in the fields of medicinal chemistry and bioconjugation.
The compound's tert-butyl group enhances its stability, while the methoxy and sulfamoyloxy moieties contribute to its reactivity and solubility. Researchers are increasingly exploring its potential in targeted drug delivery systems, a hot topic in modern therapeutics. With the rise of personalized medicine, compounds like tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate are gaining attention for their ability to be tailored for specific biological targets.
One of the most frequently asked questions in online searches is: *"What are the applications of tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate in drug development?"* This compound is often utilized as a protecting group for amines or as a precursor for prodrugs, which are inactive compounds that metabolize into active drugs in the body. Its sulfamoyloxy group, in particular, is valuable for designing enzyme inhibitors, a key focus area in treating diseases like cancer and inflammation.
Another trending topic is the role of green chemistry in synthesizing such compounds. Researchers are investigating eco-friendly methods to produce tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate, reducing waste and energy consumption. This aligns with the global push for sustainable pharmaceutical manufacturing, a subject widely discussed in academic and industrial circles.
From a technical standpoint, the compound's CAS No. 2228416-90-6 is a critical identifier for regulatory and safety documentation. Its molecular weight and solubility profile are often queried in databases, reflecting its importance in laboratory workflows. Moreover, its compatibility with high-throughput screening platforms makes it a valuable asset in drug discovery pipelines.
In summary, tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate (CAS No. 2228416-90-6) is a multifaceted compound with broad applications in pharmaceutical research. Its relevance to drug design, sustainability, and bioconjugation ensures it remains a focal point for scientists and industry professionals alike. As advancements in AI-driven drug discovery accelerate, the demand for such specialized intermediates is expected to grow exponentially.
2228416-90-6 (tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)